Cas no 111300-02-8 (3-Pyrrolidinethiol,2-imino-1-methyl-)

• Product Name: 3-Pyrrolidinethiol,2-imino-1-methyl-
• CAS No: 111300-02-8
• MF: C₅H₁₀N₂S
• MW: 130.211299419403
• CID: 129207
• PubChem ID: 13892103
• Update Time: 2025-04-18

3-Pyrrolidinethiol,2-imino-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinethiol,2-imino-1-methyl-
• 3-Pyrrolidinethiol,2-imino-1-methyl-(9CI)
• AKOS006329755
• 2-imino-1-methylpyrrolidine-3-thiol
• 111300-02-8

• Inchi： 1S/C5H10N2S/c1-7-3-2-4(8)5(7)6/h4,6,8H,2-3H2,1H3
• InChI Key： FLXPJIIXCQDNHZ-UHFFFAOYSA-N
• SMILES： SC1C(=N)N(C)CC1

Computed Properties

• Exact Mass: 130.05600
• Monoisotopic Mass: 130.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 28.1Ų

Experimental Properties

• PSA: 65.89000
• LogP: 0.63520